tert-Butyl 5-oxa-2,8-diazaspiro[3.5]nonane-8-carboxylate hydrochloride

• IUPAC Name: tert-butyl 5-oxa-2,8-diazaspiro[3.5]nonane-8-carboxylate;hydrochloride
• InChI: InChI=1S/C11H20N2O3.ClH/c1-10(2,3)16-9(14)13-4-5-15-11(8-13)6-12-7-11;/h12H,4-8H2,1-3H3;1H
• InChI Key: SQHPUGVPOKALKN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCOC2(C1)CNC2.Cl
• Molecular Formula: C11H21ClN2O3
• Molecular Weight: 264.75 g/mol

Description

“tert-Butyl 5-oxa-2,8-diazaspiro[3.5]nonane-8-carboxylate hydrochloride” is a chemical compound with the molecular formula C11H21ClN2O3. It has a molecular weight of 264.75. The compound appears as a white solid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H20N2O3.ClH/c1-10(2,3)16-9(14)13-4-5-15-11(8-13)6-12-7-11;/h12H,4-8H2,1-3H3;1H. This code provides a detailed description of the molecule’s structure, including the positions of the atoms and the types of bonds between them.

Physical And Chemical Properties Analysis

This compound is a white solid. It should be stored at 0-8 °C. More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the sources I accessed.

Scientific Research Applications

Supramolecular Arrangements and Structural Analysis

• Spirocyclic derivatives, including those related to tert-Butyl 5-oxa-2,8-diazaspiro[3.5]nonane-8-carboxylate hydrochloride, have been synthesized and analyzed for their supramolecular arrangements. Research by Graus et al. (2010) discussed the molecular and crystal structures of cyclohexane-5-spirohydantoin derivatives, emphasizing the impact of substituents on supramolecular arrangements and highlighting the absence of solvent molecules in crystals (Graus, D. Casabona, S. Uriel, C. Cativiela, & J. Serrano, 2010).

Synthesis and Conformational Analysis of Spirolactams

• Fernandez et al. (2002) described the synthesis of spirolactams as pseudopeptides, which are conformationally restricted surrogates for dipeptides. This research provides insights into the application of such compounds in peptide synthesis, offering a way to mimic gamma-turns or distorted type II beta-turns (Fernandez, A. Diez, M. Rubiralta, E. Montenegro, N. Casamitjana, M. Kogan, & E. Giralt, 2002).

Application in NMR Spectroscopy

• The application of NMR spectroscopy for the assignment of absolute configurations of related spirocyclic compounds has been demonstrated. Jakubowska et al. (2013) synthesized esters of 8-tert-butyl-2-hydroxy-7-methoxy-8-methyl-9-oxa-6-azaspiro[4.5]dec-6-en-10-one to determine absolute configurations, showcasing the utility of NMR in understanding the stereochemical properties of such molecules (Jakubowska, A. Sowa, M. Żylewski, & K. Kulig, 2013).

Discovery of Cardioprotective Agents

• Cheng et al. (2006) discovered new classes of malonyl-coenzyme A decarboxylase inhibitors, highlighting the synthesis and potential of tert-butyl derivatives as cardioprotective agents. This research opens avenues for the treatment of ischemic heart diseases (Cheng, Yujin. Huang, Richard J. Penuliar, M. Nishimoto, La-Ping Liu, T. Arrhenius, Guang Yang, E. O'leary, Miguel S. Barbosa, R. Barr, J. Dyck, G. Lopaschuk, & A. Nadzan, 2006).

Biosynthesis of Key Intermediates

• Liu et al. (2018) explored the biosynthesis of tert-Butyl (3R,5S)-6-chloro-3,5-dihydroxyhexanoate, a key intermediate for the synthesis of statins, using carbonyl reductase from Rhodosporidium toruloides. This study demonstrates the feasibility of whole-cell biosynthesis in organic solvents, potentially paving the way for more efficient and environmentally friendly production methods (Liu, Lin Wu, Ling Zheng, Wen-Zhong Wang, Xiao-Jian Zhang, Liqun Jin, & Yuguo Zheng, 2018).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can cause harm if swallowed, in contact with skin, or if inhaled. The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing thoroughly after handling.